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Compound of Interest

Compound Name: Gamibetal

Cat. No.: B167257 Get Quote

Introduction
Gamibetal, also known as γ-Amino-β-hydroxybutyric acid (GABOB), is an analog of the

neurotransmitter γ-aminobutyric acid (GABA).[1] It is recognized for its role as an

anticonvulsant and its potential in neurological research.[2][3] Gamibetal functions primarily as

a GABA receptor agonist.[1] The racemic mixture of Gamibetal contains two stereoisomers

with distinct activities: (R)-(–)-GABOB is a moderate agonist of the GABAB receptor, while (S)-

(+)-GABOB acts as a partial agonist of the GABAB receptor and an agonist of the GABAA

receptor.[1] This agonistic activity triggers downstream signaling cascades that modulate

neuronal excitability and other cellular processes, making it a compound of interest for various

cell-based assays.

These application notes provide a comprehensive protocol for the dissolution and application of

Gamibetal in in vitro cell culture experiments, a summary of its key signaling pathways, and

suggested experimental workflows.
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Property Value Source

Synonyms
4-Amino-3-hydroxybutyric Acid,

GABOB, β-Hydroxy-GABA

Molecular Formula C₄H₉NO₃

Molecular Weight 119.12 g/mol

CAS Number 924-49-2

Appearance
White to off-white crystalline

powder
N/A

Purity ≥98% N/A

Table 2: Solubility Data for Gamibetal
Solvent Solubility Notes

Water (H₂O) 233.33 mg/mL (1958.78 mM)

Ultrasonic assistance may be

required for complete

dissolution.

DMSO Slightly soluble

Ethanol N/A N/A

Table 3: Preparation of Gamibetal Stock Solutions in
Water

Desired Stock
Concentration

Mass of Gamibetal
for 1 mL

Mass of Gamibetal
for 5 mL

Mass of Gamibetal
for 10 mL

1 mM 0.119 mg 0.596 mg 1.191 mg

5 mM 0.596 mg 2.978 mg 5.956 mg

10 mM 1.191 mg 5.956 mg 11.912 mg

100 mM 11.912 mg 59.560 mg 119.120 mg
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Note: Calculations are based on a molecular weight of 119.12 g/mol . Adjust mass based on

the purity of the specific lot of Gamibetal used.

Experimental Protocols
Preparation of Gamibetal Stock Solution (Aqueous)
Given its high solubility in water, it is the recommended solvent for preparing stock solutions for

most cell culture applications.

Materials:

Gamibetal powder

Sterile, nuclease-free water (e.g., cell culture grade water)

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath (optional)

Sterile 0.22 µm syringe filter

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Accurately weigh the desired amount of Gamibetal powder.

Dissolution:

Add the appropriate volume of sterile water to the Gamibetal powder to achieve the

desired stock concentration (e.g., 100 mM).

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.
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If the powder does not fully dissolve, use an ultrasonic water bath for 10-15 minutes.

Sterilization:

Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a new sterile

tube. This is a critical step to ensure the sterility of your stock solution for cell culture use.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. This prevents repeated freeze-thaw cycles and reduces the risk of contamination.

Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

General Protocol for Cell-Based Assays
This protocol provides a general workflow for treating cultured cells with Gamibetal. Specific

parameters such as cell type, seeding density, Gamibetal concentration, and incubation time

should be optimized for each experiment.

Materials:

Cultured cells in appropriate cell culture flasks or plates

Complete cell culture medium

Gamibetal stock solution (prepared as described above)

Phosphate-Buffered Saline (PBS)

Assay-specific reagents (e.g., for viability, apoptosis, etc.)

Procedure:

Cell Seeding: Seed cells into multi-well plates at a density appropriate for the specific cell

line and assay duration. Allow cells to adhere and reach the desired confluency (typically 24-

48 hours).
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Prepare Working Solution:

Thaw an aliquot of the Gamibetal stock solution.

Calculate the volume of the stock solution needed to achieve the desired final

concentration in your cell culture medium. For example, to make 1 mL of 100 µM working

solution from a 100 mM stock, add 1 µL of the stock solution to 999 µL of complete cell

culture medium.

Important: Always prepare a vehicle control. Since the stock is aqueous, the vehicle

control will be complete cell culture medium with an equivalent volume of sterile water

added.

Treat Cells:

Carefully remove the existing medium from the cultured cells.

Add the cell culture medium containing the desired final concentration of Gamibetal (the

working solution).

Add the vehicle control medium to the control wells.

Gently swirl the plate to ensure even distribution.

Incubation: Incubate the cells for the period determined by your experimental design (e.g.,

24, 48, or 72 hours).

Assay: After incubation, proceed with the downstream experimental assay (e.g., cell viability

assay, gene expression analysis, protein analysis, etc.).

Signaling Pathway and Experimental Workflow
Visualizations
Gamibetal Signaling Pathway
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Caption: Gamibetal agonism of GABA receptors and downstream signaling.

General Experimental Workflow for Cell-Based Assays
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Caption: General workflow for in vitro cell-based assays with Gamibetal.
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Gamibetal Solution Preparation Logic
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Caption: Logical flow from powder to final cell treatment solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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